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Compound of Interest

Compound Name: 2,5-Dimethylcyclohexanol

Cat. No.: B1361072

For Immediate Release

[City, State] — [Date] — A comprehensive technical guide released today consolidates the
current scientific understanding of the potential biological activities of 2,5-
Dimethylcyclohexanol, a volatile organic compound found in various natural sources. This
document, intended for researchers, scientists, and drug development professionals, details
the existing evidence for its antifungal, antineoplastic, antiviral, anti-inflammatory, and
antibacterial properties, highlighting key quantitative data, experimental methodologies, and
relevant cellular signaling pathways.

Antifungal Activity: A Promising Agent Against
Pathogenic Fungi

Recent research has identified 2,5-Dimethylcyclohexanol (DMCH) as a potent antifungal
agent, particularly against the psychrophilic fungus Pseudogymnoascus destructans, the
causative agent of white-nose syndrome in bats.[1] In vitro studies have demonstrated its
efficacy in inhibiting fungal growth, with specific quantitative data outlined below.

Table 1: Antifungal Potency of 2,5-Dimethylcyclohexanol
against Pseudogymnoascus destructans
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Parameter Value (pL/mL)
Minimum Inhibitory Concentration (MIC) 0.55
Half-maximal Inhibitory Concentration (IC50) 0.36

Data sourced from Huang et al. (2025).[1]

The mechanism of its antifungal action involves the deformation of fungal ultrastructure,
induction of apoptosis, and generation of oxidative stress.[1] Furthermore, 2,5-
Dimethylcyclohexanol disrupts energy metabolism and dysregulates critical signaling
pathways, including the MAPK signaling cascade.[1]

Experimental Protocol: Antifungal Susceptibility Testing

The antifungal activity of 2,5-Dimethylcyclohexanol was determined using a vapor diffusion
assay. A suspension of P. destructans spores (2 x 1075 spores/mL) was inoculated onto
Sabouraud Dextrose Agar (SDA) plates. Sterile antibiotic discs impregnated with 100 pL of 2,5-
Dimethylcyclohexanol were placed on the lids of the inverted plates. The plates were sealed
and incubated at 13°C with 85% relative humidity for 14 days. The diameter of fungal growth
was measured, and the inhibition rate was calculated relative to a control group without the
compound. The MIC was defined as the lowest concentration that completely inhibited visible
mycelial growth, while the IC50 was the concentration that resulted in a 50% reduction in
mycelial growth.[1]

Signaling Pathway: Disruption of the MAPK Pathway

2,5-Dimethylcyclohexanol has been shown to modulate the Mitogen-Activated Protein Kinase
(MAPK) signaling pathway in P. destructans, a crucial pathway for fungal stress response and
virulence.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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